4-[(3,5-dimethoxybenzyl)amino]-1-(4-fluorobenzyl)-2-pyrrolidinone

• IUPAC Name: 4-[(3,5-dimethoxyphenyl)methylamino]-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H23FN2O3/c1-25-18-7-15(8-19(10-18)26-2)11-22-17-9-20(24)23(13-17)12-14-3-5-16(21)6-4-14/h3-8,10,17,22H,9,11-13H2,1-2H3
• InChI Key: ACZFPTIPHYLFLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNC2CC(=O)N(C2)CC3=CC=C(C=C3)F)OC
• Molecular Formula: C20H23FN2O3
• Molecular Weight: 358.4 g/mol

Description

4-[(3,5-dimethoxybenzyl)amino]-1-(4-fluorobenzyl)-2-pyrrolidinone is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is a derivative of pyrrolidinone and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-[(3,5-dimethoxybenzyl)amino]-1-(4-fluorobenzyl)-2-pyrrolidinone is not fully understood. However, it has been found to act as a potent inhibitor of certain enzymes and receptors in the body. This compound has been shown to have a high affinity for the dopamine D2 receptor and the sigma-1 receptor, which are both involved in a range of physiological and neurological processes.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. This compound has been shown to have neuroprotective effects, anti-inflammatory effects, and anti-tumor effects. It has also been found to modulate the release of certain neurotransmitters in the brain, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(3,5-dimethoxybenzyl)amino]-1-(4-fluorobenzyl)-2-pyrrolidinone in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for certain receptors and enzymes, which makes it useful for studying specific physiological and neurological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain types of experiments.

Future Directions

There are several future directions for research on 4-[(3,5-dimethoxybenzyl)amino]-1-(4-fluorobenzyl)-2-pyrrolidinone. One area of research is the development of new derivatives of this compound that have improved potency and specificity. Another area of research is the study of the mechanism of action of this compound, which could lead to the development of new drugs for a range of diseases. Additionally, this compound could be studied in combination with other drugs to determine its potential for synergistic effects. Overall, the potential applications of this compound in scientific research are vast, and further research is needed to fully understand its potential.

Scientific Research Applications

4-[(3,5-dimethoxybenzyl)amino]-1-(4-fluorobenzyl)-2-pyrrolidinone has been studied extensively for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects that make it useful in a range of research applications. Some of the areas of research where this compound has been studied include neuropharmacology, drug discovery, and cancer research.